Cas no 338978-71-5 (5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole)

5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole structure
338978-71-5 structure
Product Name:5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
CAS No:338978-71-5
MF:C9H6Cl2N2S2
MW:277.193336963654
CID:6628968
PubChem ID:4368727
Update Time:2024-01-04

5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole, 5-[(3,4-dichlorophenyl)thio]-4-methyl-
    • AKOS005104687
    • 9F-341S
    • 5-[(3,4-dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
    • 5-(3,4-dichlorophenyl)sulfanyl-4-methylthiadiazole
    • 338978-71-5
    • 5-[(3,4-Dichlorophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
    • Inchi: 1S/C9H6Cl2N2S2/c1-5-9(15-13-12-5)14-6-2-3-7(10)8(11)4-6/h2-4H,1H3
    • InChI Key: PLWXYWXIPZZCGL-UHFFFAOYSA-N
    • SMILES: S1C(SC2=CC=C(Cl)C(Cl)=C2)=C(C)N=N1

Computed Properties

  • Exact Mass: 275.9349459g/mol
  • Monoisotopic Mass: 275.9349459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Predicted)
  • Boiling Point: 392.5±52.0 °C(Predicted)
  • pka: -4.60±0.33(Predicted)
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